Cas no 1256834-48-6 (Methyl 2-chloro-5-methoxyisonicotinate)

• Product Name: Methyl 2-chloro-5-methoxyisonicotinate
• CAS No: 1256834-48-6
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4927163
• Update Time: 2025-10-31

Methyl 2-chloro-5-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-methoxyisonicotinate
• COC(=O)c1cc(Cl)ncc1OC
• Methyl 2-chloro-5-methoxypyridine-4-carboxylate

• Inchi： 1S/C8H8ClNO3/c1-12-6-4-10-7(9)3-5(6)8(11)13-2/h3-4H,1-2H3
• InChI Key： NOYAFJBZYRLDQE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-5-methoxyisonicotinate

Methyl 2-chloro-5-methoxyisonicotinate (CAS No. 1256834-48-6): A Comprehensive Overview

Methyl 2-chloro-5-methoxyisonicotinate, identified by its CAS number 1256834-48-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic carboxylic acid esters, characterized by its isonicotinic acid derivative structure. The presence of both chloro and methoxy substituents on the benzene ring imparts unique reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structural motif of Methyl 2-chloro-5-methoxyisonicotinate is particularly intriguing due to its ability to serve as a versatile building block in medicinal chemistry. The chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the methoxy group at the 5-position introduces nucleophilic reactivity. This dual functionality allows for diverse synthetic pathways, enabling the construction of complex molecular architectures essential for drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of isonicotinic acid derivatives. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, derivatives of isonicotinic acid have shown promise in inhibiting enzymes such as nicotinamide adenine dinucleotide (NADH) dehydrogenase, which is crucial in cellular metabolism and energy production. The structural features of Methyl 2-chloro-5-methoxyisonicotinate make it a promising candidate for further investigation in this context.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of Methyl 2-chloro-5-methoxyisonicotinate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the introduction of various functional groups with high precision. These methods not only enhance yield but also improve the overall purity of the compound, which is critical for subsequent biological evaluations.

The biological activity of Methyl 2-chloro-5-methoxyisonicotinate has been preliminarily assessed through in vitro studies. Initial screening experiments have revealed potential interactions with several biological targets, including enzymes and receptors involved in metabolic pathways. Notably, its ability to modulate enzyme activity has sparked interest in its potential as an inhibitor or activator of key metabolic processes. Further research is warranted to elucidate its exact mechanism of action and therapeutic implications.

The synthesis of analogs derived from Methyl 2-chloro-5-methoxyisonicotinate represents another area of active investigation. By systematically modifying substituents on the benzene ring or introducing additional functional groups, chemists can generate libraries of compounds with tailored properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel lead compounds with enhanced efficacy and reduced toxicity.

In conclusion, Methyl 2-chloro-5-methoxyisonicotinate (CAS No. 1256834-48-6) stands out as a versatile and pharmacologically relevant compound. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis. Ongoing research efforts are expected to uncover new applications and therapeutic benefits associated with this compound and its derivatives. As our understanding of molecular interactions continues to evolve, compounds like Methyl 2-chloro-5-methoxyisonicotinate will undoubtedly play a pivotal role in shaping the future of drug discovery and development.